Cas no 2097862-06-9 (4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide
• CAS No: 2097862-06-9
• MF: C₁₉H₂₂N₂O₅S₂
• MW: 422.518382549286
• CID: 5467688
• Update Time: 2025-07-18

4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• S-[4-(2,5-dioxopyrrolidin-1-yl)phenyl]-5-hydroxy-3-(thiophen-3-yl)pentane-1-sulfonamido
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(5-hydroxy-3-thiophen-3-ylpentyl)benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide

• Inchi： 1S/C19H22N2O5S2/c22-11-8-14(15-9-12-27-13-15)7-10-20-28(25,26)17-3-1-16(2-4-17)21-18(23)5-6-19(21)24/h1-4,9,12-14,20,22H,5-8,10-11H2
• InChI Key： ACNWSHNQJHUMOJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NCCC(C1=CSC=C1)CCO)(=O)=O

Computed Properties

• Exact Mass: 422.09701415 g/mol
• Monoisotopic Mass: 422.09701415 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 422.5
• XLogP3: 1.1
• Topological Polar Surface Area: 140

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide

Comprehensive Overview of 4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide (CAS No. 2097862-06-9)

The compound 4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide (CAS No. 2097862-06-9) is a highly specialized sulfonamide derivative with a unique molecular structure. Its chemical framework integrates a pyrrolidine-2,5-dione moiety, a thiophene ring, and a hydroxypentyl chain, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its structural versatility and bioactivity.

One of the key features of this compound is its sulfonamide group, which is known for its role in enhancing binding affinity to biological targets. The presence of the thiophene-3-yl substituent further contributes to its electronic properties, potentially improving pharmacokinetic profiles. This has led to growing curiosity about its applicability in enzyme inhibition and receptor modulation, particularly in fields like oncology and neurology.

Recent trends in scientific literature highlight a surge in searches for "sulfonamide-based therapeutics" and "thiophene derivatives in drug design," reflecting the broader interest in such compounds. The unique combination of 4-(2,5-dioxopyrrolidin-1-yl) and benzene-1-sulfonamide in this molecule positions it as a candidate for addressing unmet medical needs. For instance, its potential role in targeted protein degradation (TPD) has been a hot topic in 2023, aligning with the rise of PROTACs and molecular glues in pharmaceutical research.

From a synthetic perspective, the compound's CAS No. 2097862-06-9 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening (HTS) often prioritize such well-characterized compounds to ensure reproducibility. The 5-hydroxy-3-(thiophen-3-yl)pentyl side chain also introduces opportunities for further derivatization, a strategy frequently employed in fragment-based drug discovery.

In the context of AI-driven drug discovery, molecules like 4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide are gaining attention. Computational models increasingly predict their ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a frequently searched topic among medicinal chemists. The compound's balanced lipophilicity, suggested by its hydroxy and sulfonamide groups, makes it a plausible candidate for blood-brain barrier penetration studies—a recurring theme in neurodegenerative disease research.

Environmental and regulatory considerations are also part of the discourse. While not classified as hazardous, the compound's biodegradability and ecotoxicity profile remain areas of active investigation, coinciding with the pharmaceutical industry's push toward green chemistry. These aspects align with popular search queries like "sustainable drug development" and "benign by design," emphasizing the compound's relevance to modern research priorities.

In summary, 4-(2,5-dioxopyrrolidin-1-yl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]benzene-1-sulfonamide represents a multifaceted tool for chemical biology. Its structural motifs cater to diverse applications, from small-molecule probes to potential therapeutics, while its CAS No. 2097862-06-9 ensures traceability in global databases. As interdisciplinary research expands, this compound will likely remain at the forefront of discussions bridging synthetic chemistry, computational prediction, and translational medicine.